Cas no 886982-45-2 (Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-)

Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]- structure
886982-45-2 structure
Product Name:Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-
CAS No:886982-45-2
MF:C15H14ClN5O
MW:315.757561206818
CID:1931974
PubChem ID:86243655
Update Time:2025-04-21

Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-chloro-2-[4-(2-pyrimidinyl)-1-piperazinyl]-
    • 886982-45-2
    • AKOS037169371
    • 5-chloro-2-[4-(pyrimidin-2-yl)piperazin-1-yl]-1,3-benzoxazole
    • Inchi: 1S/C15H14ClN5O/c16-11-2-3-13-12(10-11)19-15(22-13)21-8-6-20(7-9-21)14-17-4-1-5-18-14/h1-5,10H,6-9H2
    • InChI Key: SBDDCVHIDFFNCP-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)N=C(N1CCN(C3N=CC=CN=3)CC1)O2

Computed Properties

  • Exact Mass: 315.0886878Da
  • Monoisotopic Mass: 315.0886878Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 58.3Ų
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